Ethyl (4-(imidazo[2,1-b]thiazol-6-yl)phenyl)carbamate

• IUPAC Name: ethyl N-(4-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)carbamate
• InChI: InChI=1S/C14H13N3O2S/c1-2-19-14(18)15-11-5-3-10(4-6-11)12-9-17-7-8-20-13(17)16-12/h3-9H,2H2,1H3,(H,15,18)
• InChI Key: VCEDSXBXHVDKOI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC=C(C=C1)C2=CN3C=CSC3=N2
• Molecular Formula: C14H13N3O2S
• Molecular Weight: 287.34 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Thiazole, on the other hand, is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Both imidazole and thiazole are members of the azole heterocycles.

Molecular Structure Analysis

The molecular structure of imidazole and thiazole involves a five-membered ring with various substitutions. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antioxidant Activity

. They can neutralize harmful free radicals in the body, potentially preventing or slowing damage to cells.

Analgesic and Anti-inflammatory Activities

. .

Antimicrobial and Antifungal Activities

. This suggests that they could be used in the development of new antimicrobial and antifungal agents.

Antiviral Activity

. .

Neuroprotective Activity

. This means they could potentially be used in the treatment of neurodegenerative diseases.

Antitumor or Cytotoxic Activity

. .

Antidiabetic Activity

. They could be used in the development of new antidiabetic drugs.

Hepatoprotective Activity

. This suggests that they could be used in the treatment of liver diseases.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazo[2,1-b]thiazole derivatives, have been found to have antimycobacterial properties . They selectively inhibit Mycobacterium tuberculosis (Mtb) over a selected panel of non-tuberculous mycobacteria (NTM) .

Mode of Action

The mechanistic pathway leading to carbonylated imidazo[2,1-b]thiazole, a related compound, occurs through an ordered sequence of steps, involving amine-induced n-deprotection, oxidative aminocarbonylation of the triple bond (with csp h activation and formation of a 2-ynamide intermediate), dearomative cyclization (by intramolecular conjugate addition of thioazolic nitrogen to the 2-ynamide moiety) and aromatization by proton-shift isomerization .

Biochemical Pathways

Compounds with similar structures, such as imidazo[2,1-b]thiazole derivatives, have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Pharmacokinetics

The most active benzo[d]-imidazo[2,1-b]thiazole derivative it10, carrying a 4-nitro phenyl moiety, displayed ic90 of 705 μM and IC50 of 232 μM against Mycobacterium tuberculosis (Mtb) H37Ra, while no acute cellular toxicity was observed (>128 μM) towards the MRC-5 lung fibroblast cell line .